3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C9H11NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-7H,1-2H3/b6-5+
• InChI Key: NXYSVZGMDFMOJJ-AATRIKPKSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=CC=CS1
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=CC=CS1
• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• CAS RN: 34772-98-0

Description

3-(Dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one, commonly known as DMAT, is an organic compound with a variety of applications in scientific research. It is a heterocyclic compound with a five-membered ring structure, containing one nitrogen atom and one sulfur atom in the ring. DMAT is a chiral compound, with two enantiomers that can be separated by chromatography. DMAT is used in a variety of scientific research applications, including in vivo and in vitro studies, to study the mechanism of action, biological activity, biochemical and physiological effects, and pharmacodynamics of the compound. DMAT also has advantages and limitations for use in lab experiments, and there are many potential future directions for research with this compound.

Scientific Research Applications

Structural Analysis and Properties

• Crystal Structure : The compound exhibits interesting structural properties. In one study, the 3-(dimethylamino)prop-2-en-1-one unit was found to be approximately planar, with significant interactions in the crystal, including C—H⋯O hydrogen bonds and C—H⋯π interactions (Ghorab et al., 2012).

Biological Activity

• Bioactivity : The bioactivity of this compound and its derivatives against various types of bacteria and fungi has been investigated. This research suggests potential applications in antimicrobial treatments (Jeragh & Elassar, 2015).

Synthetic Applications

• Diverse Compound Synthesis : This compound has been used as a starting material for synthesizing a wide array of compounds, including dithiocarbamates, thioethers, and various ring closure products. Such diversity demonstrates its utility in organic synthesis (Roman, 2013).

Optical and Electronic Properties

• Nonlinear Optical Absorption : Investigations into the nonlinear optical properties of derivatives of this compound have shown potential applications in optical device technology, like optical limiters (Rahulan et al., 2014).

Chemosensory Applications

• Fluorescent Chemosensor : Derivatives of this compound have been explored for their use as chemosensors, particularly for detecting metal ions like Fe+3. This highlights its potential in analytical chemistry (Singh et al., 2014).

Reactions with Phosphorus Reagents

• Reactivity with Phosphorus : The compound's reactivity with various phosphorus reagents has been studied, leading to the synthesis of novel phosphonochromone and oxathiaphosphinines, underscoring its versatility in organic chemistry (Ali et al., 2019).